N-(2-phenylethyl)-3,4-dihydro-2(1H)-isoquinolinecarbothioamide

• IUPAC Name: N-(2-phenylethyl)-3,4-dihydro-1H-isoquinoline-2-carbothioamide
• InChI: InChI=1S/C18H20N2S/c21-18(19-12-10-15-6-2-1-3-7-15)20-13-11-16-8-4-5-9-17(16)14-20/h1-9H,10-14H2,(H,19,21)
• InChI Key: UALKWIIVDGFZKO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=S)NCCC3=CC=CC=C3
• Molecular Formula: C18H20N2S
• Molecular Weight: 296.4 g/mol

Description

N-(2-phenylethyl)-3,4-dihydro-2(1H)-isoquinolinecarbothioamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as PEITC and has been found to have various biochemical and physiological effects.

Mechanism of Action

PEITC has been found to work through various mechanisms of action. One mechanism involves the inhibition of the NF-κB pathway, which is involved in the regulation of inflammation and cell survival. Another mechanism involves the induction of oxidative stress, which can lead to cell death.
Biochemical and Physiological Effects:
PEITC has been found to have various biochemical and physiological effects. One study found that PEITC can increase the production of reactive oxygen species, which can lead to cell death. Another study found that PEITC can inhibit the activity of enzymes involved in the metabolism of carcinogens.

Advantages and Limitations for Lab Experiments

PEITC has several advantages for lab experiments. It is relatively easy to synthesize and can be used in various assays. However, one limitation is that it can be toxic to cells at high concentrations.

Future Directions

There are several future directions for the study of PEITC. One direction involves the identification of the specific mechanisms of action of PEITC. Another direction involves the development of more potent analogs of PEITC for use in cancer treatment. Additionally, the use of PEITC in combination with other cancer treatments is an area of future research.

Synthesis Methods

PEITC can be synthesized through a series of chemical reactions. One method involves the reaction of 2-phenylethylamine with carbon disulfide to form a dithiocarbamate. The dithiocarbamate is then reacted with 1,2,3,4-tetrahydroisoquinoline to form PEITC.

Scientific Research Applications

PEITC has been studied for its potential use in various scientific research applications. One study found that PEITC can induce apoptosis, or programmed cell death, in cancer cells. Another study found that PEITC can inhibit the growth of tumors in mice.